(R)-Mephenytoin
(R)-Mephenytoin
(R)-Mephenytoin is the (R) enantiomer of the anticonvulsant mephenytoin. (R)-Mephenytoin can be demethylated by the cytochrome P450 (CYP) isoform CYP2C9 to form the active metabolite 5-ethyl-5-phenylhydantoin (nirvanol). The ratio of (S)-mephenytoin to (R)-mephenytoin in urine following administration of the racemic mixture has been used to detect polymorphisms in drug metabolism by CYP2C19, as only (S)-mephenytoin is a substrate of CYP2C19.4,5,2
Brand Name:
Vulcanchem
CAS No.:
71140-51-7
VCID:
VC20772587
InChI:
InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
SMILES:
CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Molecular Formula:
C12H14N2O2
Molecular Weight:
218.25 g/mol
(R)-Mephenytoin
CAS No.: 71140-51-7
Cat. No.: VC20772587
Molecular Formula: C12H14N2O2
Molecular Weight: 218.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (R)-Mephenytoin is the (R) enantiomer of the anticonvulsant mephenytoin. (R)-Mephenytoin can be demethylated by the cytochrome P450 (CYP) isoform CYP2C9 to form the active metabolite 5-ethyl-5-phenylhydantoin (nirvanol). The ratio of (S)-mephenytoin to (R)-mephenytoin in urine following administration of the racemic mixture has been used to detect polymorphisms in drug metabolism by CYP2C19, as only (S)-mephenytoin is a substrate of CYP2C19.4,5,2 |
|---|---|
| CAS No. | 71140-51-7 |
| Molecular Formula | C12H14N2O2 |
| Molecular Weight | 218.25 g/mol |
| IUPAC Name | (5R)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione |
| Standard InChI | InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1 |
| Standard InChI Key | GMHKMTDVRCWUDX-GFCCVEGCSA-N |
| Isomeric SMILES | CC[C@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
| Canonical SMILES | CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2 |
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